![molecular formula C11H11BrN2O2 B1429162 Ethyl 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylate CAS No. 907945-82-8](/img/structure/B1429162.png)
Ethyl 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylate
Overview
Description
Ethyl 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylate is a chemical compound with the CAS Number: 907945-82-8 . It has a molecular weight of 283.12 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H11BrN2O2/c1-3-16-11(15)9-6-14-5-8(12)4-7(2)10(14)13-9/h4-6H,3H2,1-2H3 . This code provides a specific string of characters that represents the molecular structure of the compound.Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research, where it may serve as a precursor or a reagent in the synthesis of molecules that interact with proteins. Its role in studying protein expression, modification, and interaction is crucial for understanding cellular processes .
Material Science
In material science, this chemical can be used to create novel organic compounds with potential applications in electronic devices. Its unique structure could be beneficial in developing organic semiconductors or conductive materials .
Chemical Synthesis
As a building block in chemical synthesis, this compound is valuable for constructing complex molecules. It can be used in the synthesis of various pharmaceuticals and agrochemicals due to its reactive bromo and carboxylate groups .
Drug Discovery
In drug discovery, the imidazo[1,2-a]pyridine core is significant. It’s a common motif in medicinal chemistry, and modifications to this core can lead to the development of new therapeutic agents with potential antibacterial, antiviral, or anticancer properties .
Analytical Chemistry
In analytical chemistry, derivatives of this compound could be used as standards or reagents in chromatography and spectroscopy. They can help in the quantification and qualification of samples in complex mixtures .
Pharmacology
The compound’s derivatives may act on various biological pathways, making them useful for pharmacological studies. They could be used to explore the mechanism of action of new drugs and understand their metabolism and pharmacokinetics .
Biochemical Research
This compound can be used in biochemical research to study enzyme-substrate interactions. It could serve as a substrate or inhibitor in enzymatic assays, helping to elucidate enzyme functions .
Antimicrobial Studies
The imidazo[1,2-a]pyridine moiety is known for its antimicrobial properties. Derivatives of Ethyl 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylate could be synthesized and tested against various bacterial strains to develop new antibiotics .
Mechanism of Action
Target of Action
Compounds with an imidazo[1,2-a]pyridine core have been shown to exhibit anti-proliferative activity against certain bacteria .
Mode of Action
It is known that imidazo[1,2-a]pyridine derivatives can interact with biological molecules due to their structural character .
Biochemical Pathways
Imidazo[1,2-a]pyridine derivatives have been associated with antibacterial activity, suggesting they may impact bacterial growth and proliferation pathways .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrN2O2/c1-3-16-11(15)9-6-14-5-8(12)4-7(2)10(14)13-9/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULSKXXDRTOINIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN2C=C(C=C(C2=N1)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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